Cas no 58859-68-0 (2-methyl-4-oxo-1-Piperidinecarboxylic acid methyl ester)
58859-68-0 structure
Product Name:2-methyl-4-oxo-1-Piperidinecarboxylic acid methyl ester
CAS No:58859-68-0
MF:C8H13NO3
MW:171.193722486496
CID:1114517
PubChem ID:21500264
Update Time:2025-04-20
2-methyl-4-oxo-1-Piperidinecarboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-4-oxo-1-Piperidinecarboxylic acid methyl ester
- 2-methyl-4-oxo-piperidine-1-carboxylic acid methyl ester
- DA-04616
- 2-methyl-4-oxopiperidine-1-carboxylic acid methyl ester
- DTXSID901253651
- 1-Piperidinecarboxylic acid, 2-methyl-4-oxo-, methyl ester
- 58859-68-0
- Methyl 2-methyl-4-oxopiperidine-1-carboxylate
- SCHEMBL5467460
- HOCBEMINAPCXII-UHFFFAOYSA-N
- methyl 2-methyl-4-oxo-1-piperidinecarboxylate
-
- Inchi： 1S/C8H13NO3/c1-6-5-7(10)3-4-9(6)8(11)12-2/h6H,3-5H2,1-2H3
- InChI Key： HOCBEMINAPCXII-UHFFFAOYSA-N
- SMILES： O=C1CCN(C(=O)OC)C(C)C1
Computed Properties
- Exact Mass: 171.08954328g/mol
- Monoisotopic Mass: 171.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 46.6Ų
2-methyl-4-oxo-1-Piperidinecarboxylic acid methyl ester Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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